Cas no 1361651-91-3 (3'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 3'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361651-91-3
• MF: C₁₄H₈Cl₃F₃O
• MW: 355.566931724548
• CID: 4999452
• Update Time: 2025-11-06

3'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3O/c1-21-11-4-2-3-8(13(11)14(18,19)20)12-9(16)5-7(15)6-10(12)17/h2-6H,1H3
• InChI Key： RGODCOSCDNOUQW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC=C(C=1C(F)(F)F)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2

Additional information on 3'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl

Comprehensive Overview of 3'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361651-91-3)

The compound 3'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361651-91-3) is a specialized biphenyl derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the methoxy group, trichloro substitution, and trifluoromethyl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated compounds like 3'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in designing next-generation pharmaceuticals and sustainable agrochemicals. A growing body of literature highlights the importance of trifluoromethyl groups in improving the bioavailability of therapeutic agents, aligning with current trends in precision medicine and green chemistry.

The synthesis of CAS No. 1361651-91-3 involves multi-step organic reactions, often leveraging cross-coupling methodologies and halogenation techniques. Its chlorinated aromatic rings and electron-withdrawing substituents contribute to its reactivity, making it a versatile building block for heterocyclic chemistry. Industry professionals frequently search for efficient synthetic routes and scalable production methods for this compound, reflecting its commercial relevance.

From an environmental perspective, the persistence and degradation pathways of 3'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl are under scrutiny. Regulatory agencies and researchers are investigating its ecotoxicological profile to ensure compliance with REACH and other global standards. This aligns with the broader focus on sustainable chemical design and environmental risk assessment, topics frequently queried in academic and industrial databases.

In the pharmaceutical sector, CAS No. 1361651-91-3 is explored for its potential in central nervous system (CNS) drug development, owing to its ability to cross the blood-brain barrier. Its structural analogs have shown promise in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery forums. Concurrently, agrochemical researchers are evaluating its derivatives for pest resistance management, addressing pressing challenges like food security and climate-resilient crops.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure purity and validate its utility in high-throughput screening platforms. The compound’s spectral data and crystallographic properties are often sought after in peer-reviewed journals and patent filings.

Market analysts project steady growth for fluorinated biphenyl derivatives, with 3'-Methoxy-2,4,6-trichloro-2'-(trifluoromethyl)biphenyl occupying a niche yet expanding segment. Its applications span material science (e.g., liquid crystals) and catalysis, further diversifying its industrial footprint. As synthetic methodologies advance, cost-effective production of this compound could unlock new opportunities in personalized medicine and smart agriculture.